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Compound of Interest

Compound Name:
Isoquinolin-7-amine

dihydrochloride

Cat. No.: B2488337 Get Quote

An In-Depth Technical Guide to Isoquinolin-7-amine Dihydrochloride: Safety, Handling, and

Storage

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety, handling, or experimental guide. All personnel handling Isoquinolin-7-
amine dihydrochloride must consult the official Safety Data Sheet (SDS) provided by their

supplier and adhere to all institutional and regulatory safety protocols. The information

contained herein is based on publicly available data and may not be exhaustive.

Introduction
Isoquinolin-7-amine dihydrochloride is a chemical compound belonging to the isoquinoline

family. Isoquinolines are a class of heterocyclic aromatic organic compounds that are

components of many natural and synthetic molecules with a wide range of biological activities.

This guide provides a consolidated overview of the available safety, handling, and storage

guidelines for Isoquinolin-7-amine dihydrochloride, intended to support researchers and

professionals in its safe and effective use. Due to the limited publicly available data specifically

for the dihydrochloride salt, information from the free base, 7-Aminoisoquinoline, is also

included where relevant, as the core chemical properties and hazards are expected to be

similar.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of the parent compound, Isoquinolin-7-

amine, is provided below. Data for the dihydrochloride salt may vary.

Property Value

Chemical Formula C₉H₈N₂

Molecular Weight 144.17 g/mol

Appearance White, Beige, or Pale yellow solid

Melting Point 72 - 74 °C / 161.6 - 165.2 °F

Boiling Point 267 °C / 512.6 °F @ 752 mmHg

Vapor Pressure 4.7 hPa @ 100 °C

Safety and Hazard Information
Based on available Safety Data Sheets (SDS) for 7-Aminoisoquinoline, the compound is

classified with the following hazards. Users should assume Isoquinolin-7-amine
dihydrochloride carries similar risks.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
3 May cause respiratory irritation

Hazardous to the aquatic

environment, long-term
3

H412: Harmful to aquatic life

with long lasting effects

Precautionary Statements
A summary of key precautionary statements is provided below. For a complete list, refer to the

supplier's SDS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2488337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type Statement

Prevention
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product.

P273: Avoid release to the environment.

P280: Wear protective gloves/ protective

clothing/ eye protection/ face protection.

Response

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[2]

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water.[2]

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.[1]

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

P312: Call a POISON CENTER or doctor if you

feel unwell.[1]

Storage
P403 + P233: Store in a well-ventilated place.

Keep container tightly closed.[1]

P405: Store locked up.

Disposal
P501: Dispose of contents/ container to an

approved waste disposal plant.[1]

Handling and Personal Protective Equipment (PPE)
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Proper handling procedures and the use of appropriate personal protective equipment are

crucial to minimize exposure and ensure safety.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or vapors.[3]

Ensure that eyewash stations and safety showers are readily accessible in the work area.[2]

Personal Protective Equipment
Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[3]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, use a NIOSH-approved respirator.[2]

Hygiene Practices
Wash hands thoroughly after handling the compound.

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.

Storage Guidelines
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Some suppliers recommend storage at 2-8°C. Always follow the storage instructions

provided on the product label.

Store away from incompatible materials such as strong oxidizing agents.[2]

First Aid Measures
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In case of exposure, follow these first aid guidelines and seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water.[3]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person.[3]

Experimental Protocols and Biological Activity
Note: As of the date of this document, detailed, publicly available experimental protocols,

mechanisms of action, and established signaling pathways specifically for Isoquinolin-7-
amine dihydrochloride are limited. The information below is based on the synthesis of a

structurally related compound and the general biological activities of the broader isoquinoline

class.

Synthesis of a Related Compound: 7-Amino-1-methyl-
3,4-dihydroisoquinoline
A potential synthetic route to a related compound, 7-Amino-1-methyl-3,4-dihydroisoquinoline,

has been described in the literature.[4] This procedure involves the reduction of a nitro-

substituted precursor.

Experimental Protocol (Adapted):

Dissolve the nitro-substituted precursor (e.g., 7-Nitro-1-methyl-3,4-dihydroisoquinoline) in

ethanol.

Add tin(II) chloride dihydrate and hydrochloric acid to the solution.

Heat the reaction mixture with stirring.
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After the reaction is complete, pour the mixture onto crushed ice and wash with an organic

solvent (e.g., chloroform).

Basify the aqueous phase with a chilled base solution (e.g., sodium hydroxide).

Extract the product with an organic solvent.

A generalized workflow for this type of synthesis is depicted below.

Start with
Nitro-substituted

Isoquinoline Derivative
Dissolve in Ethanol Add Tin(II) Chloride Dihydrate

and Hydrochloric Acid Heat and Stir Quench with
Crushed Ice

Wash with
Organic Solvent

Basify with
Chilled Base Extract Product 7-Amino-substituted

Isoquinoline Derivative

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of an amino-isoquinoline derivative.

Potential Biological Activities
While specific data for Isoquinolin-7-amine dihydrochloride is scarce, the broader class of

isoquinoline alkaloids is known to exhibit a wide range of biological activities, including:

Antimicrobial

Antiviral

Anti-inflammatory

Anticancer

The specific biological effects and mechanisms of action of Isoquinolin-7-amine
dihydrochloride would require dedicated in vitro and in vivo studies.

Logical Relationships in Safety and Handling
The logical flow of ensuring safety when working with Isoquinolin-7-amine dihydrochloride
involves a hierarchy of controls, from understanding the hazards to implementing appropriate
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protective measures and being prepared for emergencies.

Hazard Assessment

Control Measures

Emergency Preparedness

Consult Safety Data Sheet (SDS)

Identify Hazards:
- Toxicity (Oral, Dermal)
- Irritation (Skin, Eye)

- Environmental Hazard

Engineering Controls:
- Fume Hood

- Eyewash Station

Personal Protective Equipment (PPE):
- Goggles
- Gloves

- Lab Coat

Safe Handling Practices:
- Avoid Inhalation/Contact

- Good Hygiene

First Aid Procedures:
- Inhalation

- Skin/Eye Contact
- Ingestion

Spill Response:
- Evacuate
- Ventilate

- Absorb and Dispose

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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